Cas no 690249-19-5 (N-benzyl-3-{3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-ylsulfanyl}-3-phenylpropanamide)

• Product Name: N-benzyl-3-{3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-ylsulfanyl}-3-phenylpropanamide
• CAS No: 690249-19-5
• MF: C₂₅H₂₄N₄O₂S
• MW: 444.548664093018
• CID: 6201111
• PubChem ID: 4674705
• Update Time: 2025-05-20

N-benzyl-3-{3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-ylsulfanyl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-{3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-ylsulfanyl}-3-phenylpropanamide
• AKOS000809980
• N-benzyl-3-((3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl)thio)-3-phenylpropanamide
• F1710-0072
• N-benzyl-3-{[3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl]sulfanyl}-3-phenylpropanamide
• AKOS016324367
• 690249-19-5
• N-benzyl-3-[[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-3-phenylpropanamide

• Inchi： 1S/C25H24N4O2S/c1-31-21-14-12-20(13-15-21)24-27-25(29-28-24)32-22(19-10-6-3-7-11-19)16-23(30)26-17-18-8-4-2-5-9-18/h2-15,22H,16-17H2,1H3,(H,26,30)(H,27,28,29)
• InChI Key： QMMAPFDYUWYCOI-UHFFFAOYSA-N
• SMILES： S(C1=NNC(C2C=CC(=CC=2)OC)=N1)C(C1C=CC=CC=1)CC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 444.16199719g/mol
• Monoisotopic Mass: 444.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-benzyl-3-{3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-ylsulfanyl}-3-phenylpropanamide

N-benzyl-3-{3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-ylsulfanyl}-3-phenylpropanamide (CAS No. 690249-19-5): A Comprehensive Overview

N-benzyl-3-{3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-ylsulfanyl}-3-phenylpropanamide (CAS No. 690249-19-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 1,2,4-triazole core and benzyl and methoxyphenyl substituents, exhibits a range of intriguing properties that make it a subject of ongoing scientific exploration.

The molecular structure of N-benzyl-3-{3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-ylsulfanyl}-3-phenylpropanamide features a triazole ring, which is known for its versatility in drug design due to its ability to participate in hydrogen bonding and π-π stacking interactions. The presence of the methoxyphenyl group further enhances its potential biological activity, making it a candidate for various therapeutic applications. Researchers have been particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in modern medicine.

In recent years, the compound has been studied for its potential role in addressing some of the most pressing health challenges, such as neurodegenerative diseases and metabolic disorders. The 1,2,4-triazole scaffold, in particular, has been linked to anti-inflammatory and antioxidant properties, which are highly relevant in the context of aging populations and the rise of chronic diseases. This aligns with current trends in personalized medicine and drug repurposing, where existing compounds are evaluated for new therapeutic uses.

From a synthetic perspective, N-benzyl-3-{3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-ylsulfanyl}-3-phenylpropanamide is typically prepared through multi-step organic reactions, including amide coupling and triazole formation. The compound's sulfanyl linkage adds an extra layer of complexity, offering opportunities for further chemical modifications. Its stability under various conditions makes it a viable candidate for formulation development and drug delivery systems, which are critical areas in pharmaceutical innovation.

The market for triazole-based compounds like N-benzyl-3-{3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-ylsulfanyl}-3-phenylpropanamide is expanding, driven by the increasing demand for novel small-molecule therapeutics. Pharmaceutical companies and research institutions are actively exploring its potential, with several patents and publications highlighting its significance. The compound's CAS number 690249-19-5 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks.

In addition to its pharmaceutical applications, N-benzyl-3-{3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-ylsulfanyl}-3-phenylpropanamide has also been investigated for its utility in material science. Its aromatic and heterocyclic components make it a potential building block for advanced polymers and functional materials, which are essential for technologies like flexible electronics and sustainable packaging. This dual applicability underscores its value across multiple industries.

For researchers and professionals seeking detailed information about CAS No. 690249-19-5, it is crucial to consult reliable sources such as peer-reviewed journals, chemical catalogs, and regulatory databases. The compound's safety profile and handling guidelines should also be thoroughly reviewed to ensure compliance with laboratory and industrial standards. As the scientific community continues to uncover new insights, N-benzyl-3-{3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-ylsulfanyl}-3-phenylpropanamide is poised to remain a key player in the evolution of chemical and pharmaceutical research.